2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride

• IUPAC Name: 2-[2-methoxy-4-[(propan-2-ylamino)methyl]phenoxy]acetamide;hydrochloride
• InChI: InChI=1S/C13H20N2O3.ClH/c1-9(2)15-7-10-4-5-11(12(6-10)17-3)18-8-13(14)16;/h4-6,9,15H,7-8H2,1-3H3,(H2,14,16);1H
• InChI Key: FOKGRVIFPBFRKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC1=CC(=C(C=C1)OCC(=O)N)OC.Cl
• Molecular Formula: C13H21ClN2O3
• Molecular Weight: 288.77 g/mol

Description

2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride, also known as IMA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a selective inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride inhibits PKC by binding to the regulatory domain of the enzyme, which prevents its activation by diacylglycerol (DAG) and calcium ions. This results in the inhibition of downstream signaling pathways that are regulated by PKC, including the mitogen-activated protein kinase (MAPK) pathway, the phosphoinositide 3-kinase (PI3K) pathway, and the nuclear factor kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride has been shown to have several biochemical and physiological effects in various cell types. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells by inhibiting the PI3K/Akt pathway. It also has anti-inflammatory effects by inhibiting the NF-κB pathway. In addition, 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride has been shown to have neuroprotective effects by inhibiting the PKC-mediated phosphorylation of tau protein, which is implicated in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride has several advantages as a research tool. It is a selective inhibitor of PKC, which allows for the specific inhibition of PKC-mediated signaling pathways. It is also a reversible inhibitor, which allows for the study of the effects of PKC inhibition on cellular processes. However, 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride also has some limitations as a research tool. It has been shown to have off-target effects on other kinases, which can complicate the interpretation of experimental results. In addition, the use of 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride in vivo is limited due to its poor bioavailability and short half-life.

Future Directions

There are several future directions for the study of 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride. One direction is the development of more selective inhibitors of PKC that can overcome the off-target effects of 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride. Another direction is the study of the effects of PKC inhibition on different cellular processes, including cell migration, invasion, and differentiation. In addition, the use of 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride in combination with other drugs or therapies for the treatment of cancer and other diseases is an area of active research.
Conclusion:
In conclusion, 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride is a valuable research tool for the study of PKC-mediated signaling pathways. Its selective inhibition of PKC allows for the study of the role of PKC in various cellular processes. However, its off-target effects and limitations in vivo should be taken into consideration when interpreting experimental results. Future research on 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride and its derivatives will provide valuable insights into the function of PKC and its role in disease.

Scientific Research Applications

2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride has been extensively used in scientific research as a tool to study the role of PKC in various cellular processes. PKC is a family of serine/threonine kinases that play a crucial role in cell signaling pathways. 2-{4-[(isopropylamino)methyl]-2-methoxyphenoxy}acetamide hydrochloride has been shown to selectively inhibit the activity of PKC, making it a valuable tool to study the function of PKC in different cellular processes.